![molecular formula C14H24N2O2 B5402027 4-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-2-ethoxyphenol](/img/structure/B5402027.png)
4-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-2-ethoxyphenol
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Overview
Description
4-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-2-ethoxyphenol, also known as DMEMSO, is a chemical compound that has been widely used in scientific research. This compound belongs to the family of phenols and is known for its unique properties that make it an ideal candidate for various applications.
Mechanism of Action
4-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-2-ethoxyphenol acts as a reducing agent due to the presence of a dimethylamino group and a phenol group. The dimethylamino group can donate electrons, while the phenol group can accept electrons. This property makes this compound an excellent reducing agent. Additionally, the ethoxy group present in this compound makes it a good solubilizer in organic solvents.
Biochemical and physiological effects:
This compound has been reported to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to induce apoptosis in cancer cells. Additionally, it has been shown to have anti-inflammatory properties and to reduce the production of reactive oxygen species.
Advantages and Limitations for Lab Experiments
4-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-2-ethoxyphenol has several advantages for lab experiments. It is a stable compound and can be easily synthesized in high yield and purity. Additionally, it is a versatile compound that can be used in various applications. However, this compound has some limitations as well. It is toxic in high concentrations, and its reducing properties can interfere with some experiments.
Future Directions
There are several future directions for 4-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-2-ethoxyphenol research. One possible direction is to study its potential as an anticancer agent. Another direction is to investigate its use as a reducing agent in the synthesis of other nanoparticles. Additionally, this compound can be used as a probe for the detection of other biomolecules. Further research is needed to explore the full potential of this compound in various applications.
Conclusion:
In conclusion, this compound is a versatile compound that has been extensively used in scientific research. Its unique properties make it an ideal candidate for various applications. In this paper, we discussed the synthesis method of this compound, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research is needed to fully understand the potential of this compound in various applications.
Synthesis Methods
4-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-2-ethoxyphenol can be synthesized by reacting 4-hydroxy-2-ethoxybenzaldehyde with N,N-dimethylaminoethyl chloride in the presence of sodium hydride. The resulting intermediate is then reacted with formaldehyde and sodium borohydride to yield this compound. This synthesis method has been reported in various research articles and has been optimized for high yield and purity.
Scientific Research Applications
4-{[[2-(dimethylamino)ethyl](methyl)amino]methyl}-2-ethoxyphenol has been extensively used in scientific research due to its unique properties. It has been used as a fluorescent probe for the detection of DNA, RNA, and proteins. This compound has also been used as a reducing agent in the synthesis of gold nanoparticles. Additionally, it has been used as a catalyst in organic reactions and as a stabilizing agent for enzymes.
Properties
IUPAC Name |
4-[[2-(dimethylamino)ethyl-methylamino]methyl]-2-ethoxyphenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H24N2O2/c1-5-18-14-10-12(6-7-13(14)17)11-16(4)9-8-15(2)3/h6-7,10,17H,5,8-9,11H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZAPXSMHBRWXON-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)CN(C)CCN(C)C)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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